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Introduction

Heliox, a breathing gas composed of a mixture of helium (He) and oxygen (O₂), has been

utilized since the 1930s in both deep-sea diving and medicine.[1] Its primary therapeutic

advantage stems from its low density compared to air (a nitrogen-oxygen mixture).[2] When

helium replaces nitrogen as the carrier gas for oxygen, the resulting mixture has a significantly

lower density (0.5 g/L for Heliox vs. 1.25 g/L for air at STP), which reduces airway resistance

and the work of breathing.[1] This document provides detailed application notes, experimental

protocols, and quantitative data for the use of Heliox by researchers, scientists, and drug

development professionals.

Section 1: Applications in Deep-Sea Diving
Heliox is a cornerstone of deep commercial and technical diving, primarily used to mitigate the

risks of nitrogen narcosis and reduce the increased work of breathing associated with high

ambient pressures.[1][3]

Application Notes
Prevention of Nitrogen Narcosis: Nitrogen, under high pressure, exerts a narcotic effect on

the central nervous system, impairing a diver's judgment and coordination. Helium is

biologically inert and does not cause narcosis, making it a safer alternative for deep dives.[1]

[4]
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Reduced Work of Breathing: At depth, the density of breathing gas increases, leading to

greater resistance to flow and a higher work of breathing. The low density of Heliox alleviates

this, reducing diver fatigue and carbon dioxide retention.[1][5]

Saturation Diving: Due to the high cost of helium, Heliox is most commonly used in

saturation diving, where divers live in a pressurized environment for extended periods,

allowing for long working times at depth with only one final, lengthy decompression.[1][6]

Treatment of Decompression Sickness (DCI): Heliox mixtures are used in recompression

therapy for DCI. Breathing a different inert gas (helium) during treatment for DCI that

occurred after an air dive (nitrogen) can facilitate the washout of the offending nitrogen

bubbles.[7][8] Specific treatment tables, such as the Comex 30 (CX30), utilize a 50:50 Heliox

mixture for serious neurological DCI.[7]

Quantitative Data: Heliox Diving Mixtures &
Decompression
The composition of Heliox for diving is adjusted based on the planned maximum depth to

maintain a safe partial pressure of oxygen (PPO₂). The oxygen content is often hypoxic at the

surface.[1]

Gas Mixture (He/O₂) Typical Maximum Depth Application Notes

80/20 < 60 msw (197 fsw)

Used for relatively shallow

technical dives. Similar O₂

percentage to air.

85/15 ~ 80-100 msw (262-328 fsw)
Common for deep open-water

dives.[9][10]

90/10 > 100 msw (328 fsw)
Used in very deep technical

and commercial diving.[11]

Custom Blends Variable

In saturation diving, the O₂

level is precisely controlled to a

constant partial pressure (e.g.,

0.4 bar).[12]
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msw = meters of seawater; fsw = feet of seawater

Experimental Protocol: Physiological Response to a
Deep Heliox Dive
This protocol is based on a study investigating the physiological effects of an 80-meter

seawater (msw) open-water Heliox dive.[9][13]

Objective: To assess the impact of a single deep Heliox dive on hematological, cardiac,

oxidative stress, and hormonal biomarkers.

Methodology:

Subject Recruitment: 40 healthy, experienced male divers are recruited for the study.

Baseline Data Collection: Prior to the dive, collect blood and saliva samples from all

participants.

Dive Profile:

Divers descend at a rate of 12 msw/minute to a depth of 80 msw.

During descent, divers breathe air until switching to a Heliox mixture (e.g., 82% He, 18%

O₂) delivered via surface-supplied diving equipment.[10]

Bottom time at 80 msw is 20 minutes.

Total dive time, including decompression, is approximately 280 minutes.

Decompression Procedure:

Follow a pre-determined Heliox decompression schedule. For example, ascent to the first

stop at a rate of 9-15 m/minute.[12]

Perform a series of decompression stops at decreasing depths. During shallower stops

(e.g., from 90 feet), divers may switch to a nitrogen/oxygen mix (Nitrox) to accelerate

helium washout.[14]
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The final stops (e.g., at 12 m) may involve breathing pure oxygen.[12]

Post-Dive Data Collection: Immediately upon surfacing, collect a second set of blood and

saliva samples.

Biomarker Analysis:

Hematology: Perform complete blood cell counts, analyzing changes in red blood cells

(RBC), platelets (PLT), granulocytes (GR%), and lymphocytes (LYM%).[9]

Cardiac Damage: Measure serum levels of creatine kinase (CK) and its myocardial-

specific isoenzyme (CK-MB).[9]

Oxidative Stress: Assay serum levels of glutathione (GSH) and malondialdehyde (MDA).

[9]

Vascular Endothelial Activation: Measure levels of vascular cell adhesion molecule-1

(VCAM-1) and endothelin-1 (ET-1).[9]

Hormonal Response: Analyze salivary levels of testosterone and IgA.[9]

Expected Results: A single 80 msw Heliox dive may induce significant physiological stress,

reflected by changes such as decreased RBC and platelet counts, increased granulocytes,

elevated muscle damage markers (CK, CK-MB), and activation of oxidative stress and

endothelial pathways.[9][13]

Visualization: Heliox Decompression Workflow
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Workflow for a typical deep technical Heliox dive.
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Section 2: Applications in Medicine
In medicine, Heliox serves as a therapeutic gas to alleviate respiratory distress caused by

airway obstruction.[15] It acts as a bridge, reducing the work of breathing and allowing time for

definitive treatments to take effect.[16][17]

Application Notes
Mechanism of Action: The low density of Heliox reduces the Reynolds number of the gas

flow. This promotes a more laminar (smooth) flow pattern over a turbulent one, especially in

narrowed or obstructed airways. Laminar flow generates significantly less resistance than

turbulent flow, thereby decreasing the pressure required to ventilate the lungs and reducing

the patient's work of breathing.[1][16][18]

Primary Indications:

Upper Airway Obstruction: Conditions like tumors, foreign bodies, croup, and post-

extubation stridor.[15][17]

Lower Airway Obstruction: Severe asthma (status asthmaticus) and exacerbations of

Chronic Obstructive Pulmonary Disease (COPD).[5][15][16]

Other Applications: It has also been explored in Acute Respiratory Distress Syndrome

(ARDS), bronchiolitis, and to facilitate weaning from mechanical ventilation.[15][19][20]

Delivery Systems: Heliox can be administered through various interfaces, including a tight-

fitting non-rebreather mask, high-flow nasal cannula (HFNC), or a mechanical ventilator

equipped with a Heliox-compatible mode.[15][17][21] It is crucial to use a specific Heliox-

calibrated flowmeter, as a standard oxygen flowmeter will provide inaccurate readings due to

the different gas density.[22]

Quantitative Data: Medical Heliox Mixtures &
Applications

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://my.clevelandclinic.org/health/treatments/heliox
https://diving-rov-specialists.com/index_htm_files/scient-c_233-heliox-therapy.pdf
https://www.aarc.org/news/thinking-outside-intubation-the-pros-and-cons-of-heliox-therapy/
https://en.wikipedia.org/wiki/Heliox
https://diving-rov-specialists.com/index_htm_files/scient-c_233-heliox-therapy.pdf
https://www.youtube.com/watch?v=tWcY5hPl7Zk
https://my.clevelandclinic.org/health/treatments/heliox
https://www.aarc.org/news/thinking-outside-intubation-the-pros-and-cons-of-heliox-therapy/
https://www.monaldi-archives.org/macd/article/view/488
https://my.clevelandclinic.org/health/treatments/heliox
https://diving-rov-specialists.com/index_htm_files/scient-c_233-heliox-therapy.pdf
https://my.clevelandclinic.org/health/treatments/heliox
https://pubmed.ncbi.nlm.nih.gov/25662070/
https://karger.com/res/article/89/2/166/290282/The-Potential-of-Heliox-as-a-Therapy-for-Acute
https://my.clevelandclinic.org/health/treatments/heliox
https://www.aarc.org/news/thinking-outside-intubation-the-pros-and-cons-of-heliox-therapy/
https://www.researchgate.net/figure/The-Aptae-r-heliox-delivery-system-Courtesy-of-GE-Healthcare-Madison-Wisconsin_fig6_7059876
https://www.droracle.ai/articles/151307/what-is-the-proper-administration-protocol-for-heliox-helium-oxygen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Mixture
(He/O₂)

Common Name Clinical Application Delivery Method

80/20 or 79/21 Heliox 80/20

Upper airway

obstruction, severe

asthma (when high

FiO₂ is not required).

[15][22]

Non-rebreather mask,

Ventilator

70/30 Heliox 70/30

Severe asthma,

COPD, ARDS

(provides higher

FiO₂).[15][23]

Non-rebreather mask,

HFNC, Ventilator

60/40 Heliox 60/40

Conditions requiring

even higher FiO₂

while still benefiting

from reduced gas

density.[15]

Ventilator, HFNC

Clinical Protocol: Heliox Administration for Status
Asthmaticus
This protocol provides a general methodology for administering Heliox to a patient with a

severe asthma exacerbation who is not responding to initial standard therapy.

Objective: To reduce the work of breathing, improve gas exchange, and prevent the need for

mechanical ventilation.

Methodology:

Patient Selection: Identify a patient with a severe asthma exacerbation showing signs of

respiratory distress (e.g., high respiratory rate, use of accessory muscles, pulsus paradoxus)

despite initial treatment with bronchodilators and systemic corticosteroids.

Equipment Preparation:

Obtain a cylinder of premixed Heliox (e.g., 70/30 or 80/20 mixture).[15]
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Attach a Heliox-specific calibrated flowmeter and regulator.

Select a delivery interface, typically a tight-fitting non-rebreather mask with a reservoir

bag.[22][24]

Therapy Initiation:

Explain the procedure to the patient, noting that their voice will sound high-pitched.[17]

Apply the mask, ensuring a tight seal to prevent dilution with room air.[23]

Initiate Heliox flow at a high rate (e.g., 10-15 L/min) to ensure the reservoir bag remains

inflated and to meet or exceed the patient's inspiratory flow demand.[22][24]

Monitoring and Titration:

Continuously monitor the patient's oxygen saturation (SpO₂), respiratory rate, heart rate,

and work of breathing.[22]

The target SpO₂ is typically 94–98%.[23] If the patient is hypoxic on an 80/20 mixture,

switch to a mixture with a higher oxygen concentration (e.g., 70/30 or 60/40).

Continue concurrent administration of standard therapies (e.g., nebulized bronchodilators).

Heliox can be used as the driving gas for nebulization, which may improve drug delivery to

the distal airways.[17]

Weaning and Discontinuation:

Continue Heliox therapy until there is clear clinical improvement in respiratory distress.

Weaning can be attempted once the underlying bronchospasm has resolved with other

treatments.

Gradually reduce the Heliox flow or switch the patient to a standard oxygen delivery

device.

Visualizations: Mechanism of Action & Clinical Workflow
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Heliox converts turbulent flow to laminar flow in obstructed airways.
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Clinical workflow for using Heliox as a rescue therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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